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For Researchers, Scientists, and Drug Development Professionals

Acetone (C₃H₆O), a ubiquitous solvent and a key biomarker, possesses a distinct

spectroscopic fingerprint that is crucial for its identification, quantification, and the study of its

chemical environment. This technical guide provides an in-depth exploration of the

spectroscopic properties of acetone, focusing on Ultraviolet-Visible (UV-Vis), Infrared (IR),

Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) analysis. Detailed data,

experimental considerations, and visual workflows are presented to aid researchers in

leveraging these techniques for robust and accurate analysis.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy probes the electronic transitions within a molecule. Acetone exhibits two

primary absorption bands in the UV region, corresponding to the excitation of electrons in its

carbonyl group (C=O).

A weak absorption band, resulting from a forbidden n→π* transition, appears in the range of

270-300 nm.[1] A much stronger absorption, corresponding to a π→π* transition, is observed in

the deeper UV region, around 190-195 nm.[1][2][3] The precise wavelength and intensity of

these absorptions can be influenced by the solvent used. For instance, in hexane, acetone
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shows a λmax at 195 nm with a molar absorptivity (εmax) of 9000 M⁻¹cm⁻¹ and another at 274

nm with an εmax of 13.6 M⁻¹cm⁻¹.[2] The absorption spectra are also affected by temperature,

with an increase in temperature causing the spectra to increase in strength and shift to longer

wavelengths.

Quantitative UV-Vis Data for Acetone
Transition Wavelength (λmax)

Molar Absorptivity
(εmax)

Solvent

π→π ~190 - 195 nm 9000 M⁻¹cm⁻¹ Hexane

n→π ~270 - 300 nm 13.6 M⁻¹cm⁻¹ Hexane

n→π 330 nm 1.00 Amax
Spectrophotometric

Grade

n→π 340 nm 0.10 Amax
Spectrophotometric

Grade

n→π 350 nm 0.02 Amax
Spectrophotometric

Grade

n→π 400 nm 0.01 Amax
Spectrophotometric

Grade

Experimental Protocol: UV-Vis Analysis of Acetone
A standard UV-Vis analysis of acetone involves preparing a dilute solution of acetone in a

suitable solvent that does not absorb in the region of interest (e.g., hexane, water). A quartz

cuvette is required for measurements in the deep UV region, as glass absorbs UV light. The

spectrophotometer is first zeroed with a reference cuvette containing only the solvent. The

sample cuvette is then placed in the beam path, and the absorbance spectrum is recorded. The

Beer-Lambert law can be applied to determine the concentration of acetone if the molar

absorptivity is known.
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Sample Preparation Spectrophotometer Analysis

Prepare Dilute Acetone Solution Use Quartz CuvetteSelect Appropriate Solvent (e.g., Hexane) Zero Instrument with Solvent Blank Measure Absorbance Spectrum of Acetone Sample Identify λmax and Quantify using Beer-Lambert Law
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UV-Vis analysis workflow for acetone.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying functional groups within a molecule by

measuring the absorption of infrared radiation, which excites molecular vibrations. The IR

spectrum of acetone is dominated by a strong, sharp absorption band corresponding to the

stretching vibration of the carbonyl (C=O) group.

This characteristic C=O stretching frequency is typically observed around 1715 cm⁻¹. Other

significant absorption bands include those for the C-H stretching and bending vibrations of the

methyl groups (CH₃) and the C-C-C skeletal vibrations. In aqueous solutions, hydrogen

bonding between water and the carbonyl oxygen of acetone can cause a shift in the C=O

stretching frequency.

Key IR Vibrational Frequencies for Acetone
Vibrational Mode Frequency Range (cm⁻¹) Description

C=O Stretch 1715.9–1695.6
Strong, sharp absorption,

characteristic of a ketone.

CH₃ Symmetric Deformation 1353–1373 Medium intensity.

CCC Asymmetric Stretch 1224–1245 Medium intensity.

C-H Stretch ~3000 Medium to weak intensity.

Experimental Protocol: IR Analysis of Acetone
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For a liquid sample like acetone, the IR spectrum can be obtained using a neat sample (a thin

film between two salt plates, e.g., NaCl) or as a solution in a solvent that has minimal IR

absorption in the regions of interest (e.g., carbon tetrachloride). For analysis in aqueous

environments, Attenuated Total Reflectance (ATR) FT-IR spectroscopy is often employed. A

background spectrum of the salt plates or solvent is recorded first and then subtracted from the

sample spectrum to obtain the final IR spectrum of acetone.

Sample Preparation

FT-IR Spectrometer Analysis

Prepare Neat Sample (Thin Film)

Record Background Spectrum (Solvent/Air)

Or Prepare Solution in IR-transparent Solvent

Record Sample Spectrum Subtract Background and Analyze Characteristic Peaks

Click to download full resolution via product page

FT-IR analysis workflow for acetone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the structure and chemical environment

of atoms within a molecule. For acetone, both ¹H and ¹³C NMR are highly informative.

Due to the symmetry of the acetone molecule, all six protons of the two methyl groups are

chemically equivalent. This results in a single, sharp peak in the ¹H NMR spectrum. The

chemical shift of this peak is typically around 2.17 ppm in CDCl₃.

In the ¹³C NMR spectrum, acetone shows two distinct signals: one for the carbonyl carbon and

one for the two equivalent methyl carbons. The carbonyl carbon signal appears significantly

downfield due to the deshielding effect of the electronegative oxygen atom.

¹H and ¹³C NMR Chemical Shifts for Acetone
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Nucleus
Chemical Shift (δ)
in CDCl₃

Chemical Shift (δ)
in Acetone-d₆

Multiplicity

¹H (CH₃) 2.17 ppm 2.09 ppm Singlet

¹³C (C=O) 206.7 ppm 205.87 ppm Singlet

¹³C (CH₃) 30.6 ppm 30.60 ppm Singlet

Experimental Protocol: NMR Analysis of Acetone
A small amount of acetone is dissolved in a deuterated solvent (e.g., CDCl₃, acetone-d₆) in an

NMR tube. Deuterated solvents are used to avoid large solvent signals in the ¹H NMR

spectrum. A small amount of a reference standard, such as tetramethylsilane (TMS), is often

added to provide a reference point (0 ppm) for the chemical shifts. The sample is then placed in

the NMR spectrometer, and the spectrum is acquired.

Sample Preparation NMR Spectrometer Analysis

Dissolve Acetone in Deuterated Solvent Add Internal Standard (e.g., TMS) Transfer to NMR Tube Acquire ¹H and ¹³C NMR Spectra Process Data (Fourier Transform, Phasing, Baseline Correction) Analyze Chemical Shifts, Multiplicity, and Integration

Click to download full resolution via product page

NMR analysis workflow for acetone.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It provides information about the molecular weight and

fragmentation pattern of a compound.

The molecular weight of acetone is 58.08 g/mol . In an electron ionization (EI) mass spectrum,

the molecular ion peak (M⁺) is observed at an m/z of 58. A smaller peak at m/z 59, known as

the M+1 peak, is also present due to the natural abundance of the ¹³C isotope.
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The most abundant peak in the mass spectrum of acetone, known as the base peak, appears

at m/z = 43. This corresponds to the acetyl cation ([CH₃CO]⁺), which is formed through a

process called alpha cleavage, where the bond between the carbonyl carbon and one of the

methyl groups is broken.

Key Mass Spectrometry Data for Acetone
m/z Ion

Relative
Abundance

Description

58 [C₃H₆O]⁺ Moderate Molecular Ion (M⁺)

59 [¹³C¹²C₂H₆O]⁺ Low M+1 Peak

43 [CH₃CO]⁺ 100%

Base Peak, Acetyl

Cation (from Alpha

Cleavage)

15 [CH₃]⁺ Moderate
Methyl Cation (from

Alpha Cleavage)

Experimental Protocol: Mass Spectrometry Analysis of
Acetone
A small amount of a volatile sample like acetone is introduced into the mass spectrometer,

typically via direct injection or through a gas chromatograph (GC-MS). In the ion source, the

sample is bombarded with electrons (electron ionization), causing the molecules to lose an

electron and form positively charged ions (molecular ions). These ions can then fragment into

smaller, charged species. The ions are accelerated and separated based on their mass-to-

charge ratio by a mass analyzer, and finally detected.
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Acetone (C₃H₆O)
m/z = 58

Electron Ionization

Molecular Ion [C₃H₆O]⁺˙
m/z = 58

Alpha Cleavage

Acetyl Cation [CH₃CO]⁺
m/z = 43 (Base Peak)

Methyl Radical [CH₃]˙
(not detected)

Methyl Cation [CH₃]⁺
m/z = 15

Acetyl Radical [CH₃CO]˙
(not detected)

Click to download full resolution via product page

Mass spectrometry fragmentation of acetone.

This comprehensive guide provides the foundational spectroscopic data and methodologies for

the analysis of acetone. By understanding and applying these principles, researchers can

confidently identify, quantify, and characterize acetone in a variety of scientific and industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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